Cas no 166196-16-3 (Parthenosin)

• Product Name: Parthenosin
• CAS No: 166196-16-3
• MF: C₂₅H₂₆O₁₃
• MW: 534.466148853302
• CID: 203615
• PubChem ID: 102155866
• Update Time: 2025-10-16

Parthenosin Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl, butyl ester
• Parthenosin
• Quercetin 3-O-b-D-glucuronidebutyl ester
• 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl beta-D-glucopyranosiduronic acid butyl ester
• Quercetin 3-(6''-n-butylglucuronide)
• HY-N12299
• CS-0897304
• butyl (2S,3S,4S,5R,6S)-6-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylate
• 166196-16-3

• Inchi： 1S/C25H26O13/c1-2-3-6-35-24(34)23-19(32)18(31)20(33)25(38-23)37-22-17(30)16-14(29)8-11(26)9-15(16)36-21(22)10-4-5-12(27)13(28)7-10/h4-5,7-9,18-20,23,25-29,31-33H,2-3,6H2,1H3/t18-,19-,20?,23?,25+/m0/s1
• InChI Key： INCAPNMMVMDQPT-IGOXLGRGSA-N
• SMILES： OC1C=C(O)C=C2OC(C3=CC(O)=C(C=C3)O)=C(O[C@@H]3OC(C(=O)OCCCC)[C@H]([C@H](O)C3O)O)C(C=12)=O

Computed Properties

• Exact Mass: 534.137
• Monoisotopic Mass: 534.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213A^2
• XLogP3: 1.659

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides